Cas no 1071522-10-5 ((2R,3S)-Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride)

(2R,3S)-Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride is a chiral bicyclic compound featuring a rigid octane framework with stereochemically defined amino and ester functional groups. Its constrained structure enhances stereochemical stability, making it valuable in asymmetric synthesis and medicinal chemistry applications. The hydrochloride salt improves solubility and handling properties. The bicyclo[2.2.2]octane scaffold imparts conformational rigidity, which can be advantageous in the design of biologically active molecules or chiral auxiliaries. The compound's defined stereochemistry at the 2- and 3-positions allows for precise control in stereoselective reactions. Its potential utility spans pharmaceutical intermediates, ligand development, and peptidomimetics.
(2R,3S)-Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride structure
1071522-10-5 structure
Product Name:(2R,3S)-Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride
CAS No:1071522-10-5
MF:C10H18ClNO2
MW:219.70842218399
MDL:MFCD31706385
CID:4559994
Update Time:2025-05-28

(2R,3S)-Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2R,3S)-Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride
    • Methyl (2R,3S)-3-Aminobicyclo[2.2.2]octane-2-carboxylate Hydrochloride
    • MDL: MFCD31706385
    • Inchi: 1S/C10H17NO2.ClH/c1-13-10(12)8-6-2-4-7(5-3-6)9(8)11;/h6-9H,2-5,11H2,1H3;1H/t6?,7?,8-,9+;/m1./s1
    • InChI Key: WMXDQFWQOGJYEQ-DRWJNGNGSA-N
    • SMILES: C12CCC(CC1)[C@]([H])(N)[C@]2([H])C(OC)=O.[H]Cl

(2R,3S)-Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride Pricemore >>

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